Propyl-(1,2,3,4-tetrahydro-naphthalen-2-yl)-amine

• Molecular Formula: C13H19N
• Molecular Weight: 189.30 g/mol
• IUPAC Name: N-propyl-1,2,3,4-tetrahydronaphthalen-2-amine
• InChI: InChI=1S/C13H19N/c1-2-9-14-13-8-7-11-5-3-4-6-12(11)10-13/h3-6,13-14H,2,7-10H2,1H3
• InChI Key: CHNZNFYUKYAHER-UHFFFAOYSA-N
• Canonical SMILES: CCCNC1CCC2=CC=CC=C2C1

Description

Propyl-(1,2,3,4-tetrahydro-naphthalen-2-yl)-amine is a useful research compound. Its molecular formula is C13H19N and its molecular weight is 189.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 3,4-dihydro-1-H-naphthalen-2-one (5 g, 34 mmol) in 1,2-dichloroethane (250 mL), propyl amine (2.8 mL, 34 mmol) was added, followed by addition of sodium triacetoxyborohydride (22 g, 102 mmol). The reaction was stirred at ambient temperature under nitrogen for 24 hours, at which time it was concentrated in vacuo. The remaining solid was partitioned between 1 M sodium hydroxide and ethyl acetate. The ethyl acetate was washed with brine, dried over magnesium sulfate, and filtered. The filtrate was acidified with 1 M HCl in ether and 6.3 g of propyl-(1,2,3,4-tetrahydro-naphthalen-2-yl)-amine was collected as a pale pink precipitate.